N-[1-(3-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]methanesulfonamide

• IUPAC Name: N-[1-[(3-methoxyphenyl)methyl]-5,6-dimethylbenzimidazol-4-yl]methanesulfonamide
• InChI: InChI=1S/C18H21N3O3S/c1-12-8-16-18(17(13(12)2)20-25(4,22)23)19-11-21(16)10-14-6-5-7-15(9-14)24-3/h5-9,11,20H,10H2,1-4H3
• InChI Key: YESIKXPBKBZVFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1C)NS(=O)(=O)C)N=CN2CC3=CC(=CC=C3)OC
• Molecular Formula: C18H21N3O3S
• Molecular Weight: 359.4 g/mol

Description

N-[1-(3-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]methanesulfonamide, also known as MBMS, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MBMS is a benzimidazole derivative that has a sulfonamide group attached to it. It has been found to exhibit a wide range of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties.

Scientific Research Applications

Green Methodology in Organic Synthesis

A 'green' methodology for efficient and selective benzoylation of nucleosides using benzoyl cyanide in an ionic liquid has been explored. This approach provides a mild and environmentally friendly alternative to conventional methods, utilizing benzoyl cyanide-ionic liquid combination for highly efficient benzoylation of phenols, aromatic amines, and other compounds, demonstrating the versatility of this benzoylating system in organic synthesis (Prasad et al., 2005).

Photodynamic Therapy Applications

The synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups have been reported. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and are suitable for photodynamic therapy, particularly for Type II photosensitization mechanisms. This highlights their potential application in the treatment of cancer (Pişkin et al., 2020).

Kinetic and Spectroscopic Characterization

A study on highly reactive methanesulfonates (mesylates) has provided insights into leaving group effects for solvolyses and comments on geminal electronic effects influencing SN1 reactivity. This research contributes to a deeper understanding of the kinetics and mechanisms involved in reactions of methanesulfonates, relevant for designing synthetic pathways in organic chemistry (Bentley et al., 1994).

Excited-State Intramolecular Electron Transfers

Research into excited-state intramolecular electron transfers in meta-methoxy-substituted compounds has been conducted. This study provides valuable information on the reactivity and photochemical behavior of such compounds, which is important for understanding photophysical processes in organic molecules (Cristol et al., 1987).

Regioselective N-mesylation

The use of 1H-benzotriazol-1-yl methanesulfonate as a regioselective N-mesylating reagent has been investigated. This reagent provides an effective method for selective mesylation, differentiating amino groups in molecules containing both primary and secondary amino groups. Such selective functionalization is crucial for the development of novel organic compounds (Kim et al., 1999).